Cas no 83674-72-0 (3,4-Diiodopyridine)

• Product name: 3,4-Diiodopyridine
• CAS No: 83674-72-0
• MF: C₅H₃I₂N
• MW: 330.892965555191
• CID: 4717327
• PubChem ID: 4577519

3,4-Diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-diiodo-pyridine
• 3,4-diiodopyridine
• 3,4-Diiodopyridine (ACI)
• 83674-72-0
• CS-0161197
• E75536
• BS-46557
• SCHEMBL16860535
• 3,4-Diiodopyridine

• Inchi： 1S/C5H3I2N/c6-4-1-2-8-3-5(4)7/h1-3H
• InChI Key： HACJGGOKBQQCQH-UHFFFAOYSA-N
• SMILES： IC1C=CN=CC=1I

Computed Properties

• Exact Mass: 330.83549g/mol
• Monoisotopic Mass: 330.83549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.2

Additional information on 3,4-Diiodopyridine

3,4-Diiodopyridine (CAS No. 83674-72-0): Properties, Applications, and Market Insights

3,4-Diiodopyridine (CAS No. 83674-72-0) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its two iodine atoms at the 3 and 4 positions of the pyridine ring, serves as a versatile intermediate in organic synthesis. Its unique structural features make it valuable for constructing complex molecules, particularly in drug discovery and material science.

The chemical properties of 3,4-Diiodopyridine include a molecular weight of 330.89 g/mol and a melting point range of 120–125°C. Its high reactivity, attributed to the electron-withdrawing nature of the iodine substituents, enables efficient cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in creating biologically active compounds, a topic frequently searched by researchers in medicinal chemistry forums.

In recent years, 3,4-Diiodopyridine applications have expanded into the development of OLED materials and photovoltaic devices, aligning with the growing interest in sustainable energy solutions. A 2023 study highlighted its role in enhancing the efficiency of organic light-emitting diodes (OLEDs), a hot topic in materials science. This connection to green technology trends makes the compound particularly relevant to current industry discussions.

The synthesis of 3,4-Diiodopyridine typically involves direct iodination of pyridine derivatives using iodine and oxidizing agents. Researchers often search for optimized synthetic routes for 3,4-Diiodopyridine, reflecting the demand for cost-effective production methods. Recent advancements in catalytic iodination have improved yields while reducing environmental impact, addressing another key concern in modern chemical manufacturing.

From a commercial perspective, the market for 3,4-Diiodopyridine has shown steady growth, driven by its pharmaceutical applications. Analytical reports indicate increased demand from contract research organizations (CROs) specializing in small molecule drug development. This trend correlates with the rise of personalized medicine, another frequently searched topic in healthcare innovation circles.

Quality control of 3,4-Diiodopyridine CAS 83674-72-0 is critical for research applications. Common analytical techniques include HPLC purity testing (often achieving >98%) and NMR spectroscopy for structural confirmation. Laboratories frequently search for 3,4-Diiodopyridine spectral data, emphasizing the need for comprehensive characterization data in published literature.

Storage and handling recommendations for 3,4-Diiodopyridine powder suggest protection from light and moisture in sealed containers at room temperature. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed—a point emphasized in safety-focused search queries from academic users.

The future outlook for 3,4-Diiodopyridine research appears promising, particularly in developing novel kinase inhibitors and antiviral agents. These therapeutic areas dominate recent PubMed searches, reflecting strong interest in the compound's potential biomedical applications. Continued innovation in synthetic methodology and application research will likely sustain its importance in chemical sciences.